Cas no 2624137-45-5 (1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride)

• Product Name: 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride
• CAS No: 2624137-45-5
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD33550408
• CID: 5663987
• PubChem ID: 155978253
• Update Time: 2025-06-14

1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride
• 2624137-45-5
• EN300-27748881

• MDL： MFCD33550408
• Inchi： 1S/C7H12ClN3.ClH/c1-3-5-7(8)6(4-9)11(2)10-5;/h3-4,9H2,1-2H3;1H
• InChI Key： MKSJFQQSFYQFON-UHFFFAOYSA-N
• SMILES： ClC1C(CC)=NN(C)C=1CN.Cl

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride

Comprehensive Overview of 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride (CAS No. 2624137-45-5)

1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride (CAS No. 2624137-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and crop protection. The presence of a chloro and ethyl substituent on the pyrazole ring enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in CAS No. 2624137-45-5 for its unique structural features, which may contribute to novel therapeutic agents or eco-friendly pesticides. The compound's hydrochloride salt form improves its solubility, facilitating easier formulation in various applications.

The synthesis of 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent quality standards required for research and industrial use.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their bioactivity. CAS No. 2624137-45-5 is no exception, with preliminary studies suggesting its potential as a building block for kinase inhibitors or GABA receptor modulators. Such applications align with the growing interest in targeted therapies for neurological disorders and cancer.

From an agrochemical perspective, pyrazole derivatives like this compound are being investigated for their role in developing next-generation pesticides with reduced environmental impact. The chloro and ethyl groups in its structure may enhance its binding affinity to pest-specific enzymes, offering a more sustainable alternative to traditional chemicals.

In the context of green chemistry, researchers are also optimizing the synthesis of 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing practices, a topic frequently searched by professionals in the field.

For those searching "pyrazole amine derivatives uses" or "CAS 2624137-45-5 applications," this compound represents a promising area of innovation. Its versatility underscores the importance of specialty chemicals in advancing both human health and environmental sustainability. As research progresses, 2624137-45-5 may soon play a pivotal role in breakthrough discoveries.

Storage and handling of 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride require standard laboratory precautions to maintain stability. Proper documentation of its physicochemical properties, such as melting point and solubility, is essential for reproducibility in experiments. These details are often sought after in academic and industrial databases.

In summary, CAS No. 2624137-45-5 exemplifies the intersection of chemistry and innovation. Whether in drug development or agrochemical design, its unique structure offers endless possibilities. As the scientific community continues to explore heterocyclic frameworks, this compound will likely remain a focal point for cutting-edge research.